Cas no 61315-63-7 (4-hydroxy-3-isothiocyanatobutyric acid lactone)

• Product Name: 4-hydroxy-3-isothiocyanatobutyric acid lactone
• CAS No: 61315-63-7
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD00060499
• CID: 529238
• Update Time: 2026-04-29

4-hydroxy-3-isothiocyanatobutyric acid lactone Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, dihydro-3-isothiocyanato-
• 3-isothiocyanatooxolan-2-one
• 4-Hydroxy-3-isothiocyanatobutyric acid lactone
• 4-hydroxy-3-isothiocyanatobutyric acid lactone

• MDL： MFCD00060499
• Inchi： InChI=1S/C5H5NO2S/c7-5-4(6-3-9)1-2-8-5/h4H,1-2H2
• InChI Key： MSBPBCHCQJBHNC-UHFFFAOYSA-N
• SMILES： C1COC(=O)C1N=C=S

Computed Properties

• Exact Mass: 143.00400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.32
• Boiling Point: 135 °C
• PSA: 70.75000
• LogP: 0.40470

4-hydroxy-3-isothiocyanatobutyric acid lactone Security Information

• Hazardous Material transportation number：UN 2810
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives